4-Chloro-1H-imidazo[4,5-c]pyridine

• IUPAC Name: 4-chloro-1H-imidazo[4,5-c]pyridine
• InChI: InChI=1S/C6H4ClN3/c7-6-5-4(1-2-8-6)9-3-10-5/h1-3H,(H,9,10)
• InChI Key: DHJMLXBBZRWBPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C2=C1NC=N2)Cl
• Molecular Formula: C6H4ClN3
• DSSTOX Substance ID: DTXSID90418716
• Molecular Weight: 153.57 g/mol
• CAS RN: 2770-01-6

Description

4-Chloro-1H-imidazo[4,5-c]pyridine is a chemical compound with the CAS Number: 2770-01-6. It has a linear formula of C6H4ClN3. It is used as a reagent in the synthesis of 3-bromo-3-deazaneplanocin and 3-bromo-3-deazaaristeromycin, compounds which exhibit antiviral activity.

Molecular Structure Analysis

The molecular weight of this compound is 153.57. Its IUPAC name is this compound. The InChI code is 1S/C6H4ClN3/c7-6-5-4(1-2-8-6)9-3-10-5/h1-3H,(H,9,10) and the InChI key is DHJMLXBBZRWBPW-UHFFFAOYSA-N.

Chemical Reactions Analysis

This compound is used as a reagent in the synthesis of 3-bromo-3-deazaneplanocin and 3-bromo-3-deazaaristeromycin. These compounds exhibit antiviral activity.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a boiling point of 455.4°C at 760 mmHg. .

Scientific Research Applications

Synthesis of Substituted Imidazo[4,5-c]pyridines

Imidazo[4,5-c]pyridines have been synthesized using palladium-catalyzed amidation/cyclization strategies. These compounds have been developed through selective chlorination at specific positions, demonstrating their versatility in organic synthesis (Wilson et al., 2014).

Route to Heterocyclic Compounds

The compound has been used in the synthesis of various heterocyclic compounds, including 1H-Benzimidazoles and 1H-Imidazopyridines, indicating its utility in creating diverse organic structures (Eynde et al., 2010).

Corrosion Inhibition

Imidazo[4,5-c]pyridine derivatives have been evaluated for their performance in inhibiting mild steel corrosion, indicating potential applications in materials science and engineering (Saady et al., 2021).

Vibrational Spectra and Molecular Structure Analysis

The compound's molecular structure and vibrational energy levels have been determined using density functional theory (DFT), which is essential for understanding its chemical properties and interactions (Lorenc et al., 2008).

Synthesis in Green Solvents

There's been a development of a clean and efficient procedure for synthesizing imidazo[4,5-b]pyridine scaffolds using environmentally benign solvents, demonstrating its relevance in green chemistry (Padmaja et al., 2018).

Prospective Therapeutic Agents

Imidazo[4,5-c]pyridine has been identified as a promising scaffold in medicinal chemistry, with applications ranging from anticancer to antimicrobial activities, showcasing its potential in drug development (Deep et al., 2016).

Crystallographic Analysis

The compound's crystal structure and interaction with other molecules have been analyzed, providing insights into its physical properties and potential applications in materials science (Hjouji et al., 2016).

Safety and Hazards

The safety information for 4-Chloro-1H-imidazo[4,5-c]pyridine includes several hazard statements: H302, H315, H319, H335. Precautionary statements include P261, P305, P338, P351. The signal word is “Warning” and it is classified under GHS07 pictograms.

Mechanism of Action

Target of Action

4-Chloro-1H-imidazo[4,5-c]pyridine is a compound that has been used as a reagent in the synthesis of antiviral compounds . It is known to interact with GABAA receptors and is also involved in the inhibition of S-adenosyl-L-homocysteine synthesis and histone methyltransferase EZH2 .

Mode of Action

The compound interacts with its targets by binding to the active sites, thereby modulating their activity. For instance, as a GABAA receptor agonist , it enhances the inhibitory effects of GABA, a neurotransmitter . As an inhibitor of S-adenosyl-L-homocysteine synthesis and histone methyltransferase EZH2, it can potentially be applied in various types of cancer and Ebola virus disease .

Biochemical Pathways

The compound influences many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc . Its role as a S-adenosyl-L-homocysteine synthesis inhibitor and a histone methyltransferase EZH2 inhibitor suggests its involvement in the regulation of gene expression and potential application in cancer treatment .

Result of Action

The molecular and cellular effects of this compound’s action depend on its targets. As a GABAA receptor agonist, it can enhance the inhibitory effects of GABA, potentially leading to sedative effects . As an inhibitor of S-adenosyl-L-homocysteine synthesis and histone methyltransferase EZH2, it can potentially inhibit the growth of cancer cells and the Ebola virus .